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Compound of Interest

Compound Name:
Diphenylammonium

Trifluoromethanesulfonate

Cat. No.: B063943 Get Quote

This guide provides comprehensive safety protocols and technical information for researchers,

scientists, and drug development professionals working with Diphenylammonium
Trifluoromethanesulfonate (DPAT). The following sections detail hazard identification,

handling procedures, emergency measures, and toxicological data to ensure safe laboratory

practices.

Chemical Identification and Properties
Chemical Name: Diphenylammonium Trifluoromethanesulfonate

Synonyms: DPAT, Diphenylammonium triflate[1]

CAS Number: 164411-06-7[1][2][3]

Molecular Formula: C13H12F3NO3S[1]

Physical Form: Solid[3]

Hazard Identification and Classification
Diphenylammonium Trifluoromethanesulfonate is classified as a hazardous substance. The

primary hazards are skin, eye, and respiratory irritation.[1][2] The signal word for this chemical
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is "Warning".[1][2][3][4]

Table 1: GHS Hazard Statement Summary

Hazard Code Hazard Statement Source Citation

H302 Harmful if swallowed [4]

H315 Causes skin irritation [1][2]

H319 Causes serious eye irritation [1][2]

H332 Harmful if inhaled [4]

H335 May cause respiratory irritation [1][3][4]

Personal Protective Equipment (PPE) and
Engineering Controls
Proper protective measures are critical to minimize exposure risk.

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[2] Ensure that eyewash stations and safety showers are readily accessible.[5]

Eye/Face Protection: Wear chemical safety goggles or a face shield.[1][2]

Skin Protection: Compatible, chemical-resistant gloves (e.g., nitrile rubber) must be worn.[1]

[2] A lab coat or protective clothing is required to prevent skin contact.[1]

Respiratory Protection: If dust is generated or ventilation is inadequate, a government-

approved respirator should be used.[6] Avoid breathing dust, fumes, or vapors.[1]

Safe Handling and Storage Protocols
Adherence to strict handling and storage procedures is essential.

Handling:

Avoid contact with skin, eyes, and clothing.[2][7]
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Avoid the formation of dust and aerosols.[7][8]

Wash hands and skin thoroughly after handling.[1][2][9]

Do not eat, drink, or smoke in the work area.[7]

All equipment used when handling the product should be grounded.[7]

Storage:

Store in a cool, dry, and well-ventilated place.[2][5]

Keep the container tightly closed.[1][2]

Store locked up.[1]

It is recommended to store under an inert atmosphere at room temperature.[3][4]

Store away from incompatible materials such as strong oxidizing agents and acids.[7][9]

First-Aid and Emergency Procedures
Immediate and appropriate first-aid measures are crucial in the event of exposure.

Table 2: First-Aid Measures
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Exposure Route First-Aid Protocol Source Citation

Inhalation

Move the person to fresh air. If

breathing is difficult, administer

oxygen. If the person is not

breathing, give artificial

respiration and seek

immediate medical attention.

[1][2][5]

Skin Contact

Immediately take off all

contaminated clothing. Wash

the affected area with plenty of

soap and water. If skin irritation

occurs, get medical advice or

attention.

[1][2][9]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing. If

eye irritation persists, seek

medical advice or attention.

[1][2][9]

Ingestion

Do not induce vomiting. Clean

mouth with water and consult a

physician. Never give anything

by mouth to an unconscious

person.

[5][8][9]

Note for First Aiders: First aiders should protect themselves from exposure. Always show the

Safety Data Sheet (SDS) to the attending medical professional.[8]

Emergency Workflow: Chemical Spill Response

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.chemicalbook.com/msds/diphenylammonium-trifluoromethanesulfonate.pdf
https://www.tcichemicals.com/BE/en/sds/D3683_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC388730050&productDescription=AMMONIUM+TRIFLUOROMETHAN+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/diphenylammonium-trifluoromethanesulfonate.pdf
https://www.tcichemicals.com/BE/en/sds/D3683_EU_6N.pdf
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/526940
https://www.chemicalbook.com/msds/diphenylammonium-trifluoromethanesulfonate.pdf
https://www.tcichemicals.com/BE/en/sds/D3683_EU_6N.pdf
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/526940
https://www.fishersci.com/store/msds?partNumber=AC388730050&productDescription=AMMONIUM+TRIFLUOROMETHAN+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.lookchem.com/404.htm
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/526940
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill of Diphenylammonium
Trifluoromethanesulfonate Detected

Evacuate Immediate Area
Alert Others

Assess Spill Size & Risk

Wear Full PPE:
- Chemical Goggles
- Resistant Gloves

- Lab Coat
- Respirator (if dusty)

Small Spill

Minor & Controllable

Large Spill

Major or UncontrolledEnsure proper protection
before proceeding

Contain Spill with Inert Material
(e.g., sand, vermiculite)

Contact Emergency Services &
EH&S Department

Carefully sweep or scoop up material
into a suitable, labeled container

for waste disposal. Avoid raising dust.

Clean spill area with soap and water.
Ventilate the area.

Dispose of waste according to
institutional and local regulations.

Decontaminate & Restock Spill Kit

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill of DPAT.
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Toxicological and Ecotoxicological Information
The chemical, physical, and toxicological properties of Diphenylammonium
Trifluoromethanesulfonate have not been thoroughly investigated.[9] The available data is

summarized below.

Table 3: Summary of Toxicological Data

Effect Observation Source Citation

Acute Oral Toxicity

Acute toxicity estimate (Oral) -

2,501 mg/kg. This value is

based on a (Q)SAR approach.

[9]

Acute Inhalation Toxicity

No data available. Harmful if

inhaled (H332) is listed as a

hazard.

[4][9]

Acute Dermal Toxicity No data available. [9]

Skin Corrosion/Irritation
Causes skin irritation. This is

based on a (Q)SAR approach.
[9]

Eye Damage/Irritation

Causes serious eye irritation.

This is based on a (Q)SAR

approach.

[9]

Carcinogenicity

No component of this product

at levels greater than or equal

to 0.1% is identified as a

carcinogen by IARC, NTP, or

OSHA.

[9]

Germ Cell Mutagenicity No data available. [9]

Reproductive Toxicity No data available. [9]

Ecotoxicity: Limited data is available. It is advised to prevent the substance from entering

drains or waterways.[7]
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Disposal Considerations
Dispose of contents and containers in accordance with all applicable local, state, and federal

regulations.[1] Material should be disposed of at an approved waste disposal plant. It may be

possible to dissolve or mix the material with a combustible solvent and burn it in a chemical

incinerator equipped with an afterburner and scrubber.[6]

Experimental Protocols Cited
The information presented in this guide is aggregated from publicly available Safety Data

Sheets (SDS). These documents do not contain detailed experimental methodologies. For

specific experimental protocols involving the use of Diphenylammonium
Trifluoromethanesulfonate, professionals should consult peer-reviewed scientific literature

and conduct a thorough risk assessment before beginning any new procedure. The provided

data is intended to establish a baseline for safe laboratory operations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Diphenylammonium Trifluoromethanesulfonate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b063943#safety-precautions-for-
handling-diphenylammonium-trifluoromethanesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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